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Compound of Interest

Compound Name: Sodium pangamate

Cat. No.: B10753156 Get Quote

A critical examination of the available scientific literature reveals a significant and overriding

challenge in detailing the interactions of sodium pangamate with other compounds: "sodium
pangamate," often marketed as "Vitamin B15," is not a scientifically defined chemical entity.

The United States Food and Drug Administration (FDA) has stated that there is no established

identity for a substance called pangamic acid or "vitamin B-15" and considers such products

unsafe for food and drug use.[1] Products sold under this name have been found to contain a

variety of substances, including calcium gluconate, dimethylglycine, and diisopropylammonium

dichloroacetate, or sometimes no pangamic acid at all.[2][3][4] This lack of a consistent

chemical identity makes it impossible to provide definitive, quantitative data on its interactions,

as the effects would vary depending on the actual composition of the product in question.

Therefore, this guide provides a summary of potential interactions based on components that

have been associated with products labeled as "pangamic acid." This information should be

interpreted with extreme caution by researchers, scientists, and drug development

professionals. The absence of robust, peer-reviewed experimental data and clearly defined

experimental protocols for a standardized "sodium pangamate" compound means that the

following information is largely based on general pharmacological principles and limited case

reports.

Potential Interactions with Components Found in
"Pangamic Acid" Formulations
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Given that some formulations of pangamic acid contain calcium, potential interactions with

cardiovascular medications have been noted.[5] It is crucial to recognize that these are not

interactions with a specific "sodium pangamate" molecule but rather with the calcium salts

sometimes included in the product.

Interacting Compound
Class

Potential Effect
Mechanism of Interaction
(Hypothesized)

Digoxin (Lanoxin)
Increased effects and side

effects of digoxin.[5]

Calcium can affect the heart,

and its co-administration with

digoxin may potentiate the

drug's cardiac effects.[5]

Calcium Channel Blockers

Decreased effectiveness of

these antihypertensive

medications.[5]

Formulations containing

calcium might interfere with the

mechanism of action of

calcium channel blockers,

which work by regulating

calcium influx into cells.[5]

Thiazide Diuretics

Increased risk of

hypercalcemia (excessive

calcium in the blood).[5]

Some "water pills" increase

calcium retention in the body.

Concomitant use with calcium-

containing products could lead

to dangerously high calcium

levels, potentially causing

kidney problems.[5]

The Absence of Standardized Experimental Data
A comprehensive search of the scientific literature did not yield specific, reproducible

experimental protocols or quantitative data from controlled studies on the interaction of a

defined sodium pangamate compound with other substances. The primary reasons for this

are:

Lack of a Chemical Standard: Without a universally recognized chemical structure and purity

standard for sodium pangamate, meaningful and reproducible research is not feasible.[1][3]
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Safety Concerns and Regulatory Status: Pangamic acid was outlawed in the 1970s due to

unproven claims and safety concerns, including positive results in mutagenicity tests for

some compounds found in these preparations.[2][3] This has limited legitimate research into

its properties.

Focus on Individual Components: Research has occasionally focused on the individual

components found in "pangamic acid" products, such as dimethylglycine, but not on a

specific, consistent "sodium pangamate" entity.[2][4]

Due to this lack of foundational research, it is not possible to provide detailed methodologies

for key experiments or to create diagrams of specific signaling pathways involving sodium
pangamate.

Conceptual Framework: Drug Metabolism and
Potential Interactions
While specific data for sodium pangamate is absent, it is useful for researchers to consider

the general principles of how xenobiotics (foreign substances) can interact with metabolic

pathways. The diagram below illustrates a generalized workflow for assessing potential drug-

drug interactions, a process that would be necessary if a standardized form of sodium
pangamate were ever to be developed and studied.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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